Cas no 2172465-38-0 ((2-cyclopentyl-4,5-dimethylfuran-3-yl)methanol)

• Product Name: (2-cyclopentyl-4,5-dimethylfuran-3-yl)methanol
• CAS No: 2172465-38-0
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6283516
• PubChem ID: 165716431
• Update Time: 2025-05-20

(2-cyclopentyl-4,5-dimethylfuran-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-cyclopentyl-4,5-dimethylfuran-3-yl)methanol
• 2172465-38-0
• EN300-1615692

• Inchi： 1S/C12H18O2/c1-8-9(2)14-12(11(8)7-13)10-5-3-4-6-10/h10,13H,3-7H2,1-2H3
• InChI Key： OCCYSLLGRRLDJJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C(CO)=C1C1CCCC1

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.4Ų

Additional information on (2-cyclopentyl-4,5-dimethylfuran-3-yl)methanol

Introduction to (2-cyclopentyl-4,5-dimethylfuran-3-yl)methanol (CAS No. 2172465-38-0)

(2-cyclopentyl-4,5-dimethylfuran-3-yl)methanol, identified by its CAS number 2172465-38-0, is a structurally intriguing compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopentyl group attached to a dimethylfuran core, presents a unique framework that is both synthetically accessible and biologically relevant. The presence of the hydroxymethyl group at the 3-position of the furan ring adds another layer of potential reactivity, making it a valuable scaffold for further derivatization and exploration.

The synthesis of (2-cyclopentyl-4,5-dimethylfuran-3-yl)methanol involves a series of well-established organic reactions that highlight the versatility of heterocyclic compounds. The cyclopentyl group can be introduced through various methods, including Friedel-Crafts alkylation or ring-closing metathesis, while the dimethylfuran backbone can be synthesized via condensation reactions or catalytic hydrogenation of pre-functionalized furans. The hydroxymethyl functionality can then be introduced through reduction of a carbonyl group or through direct hydroxylation techniques. These synthetic pathways not only demonstrate the compound's feasibility but also its potential as an intermediate in more complex molecular architectures.

In recent years, there has been growing interest in furan-based compounds due to their diverse biological activities and potential applications in drug discovery. The cyclopentyl moiety, in particular, has been shown to enhance binding affinity and metabolic stability in many pharmacological contexts. This structural feature makes (2-cyclopentyl-4,5-dimethylfuran-3-yl)methanol an attractive candidate for further investigation as a lead compound or as a component in combinatorial libraries.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of the cyclopentyl group and the dimethylfuran core provides multiple sites for functionalization, allowing chemists to tailor the properties of the molecule for specific applications. For instance, the hydroxymethyl group can be converted into various other functional groups such as esters, amides, or ethers, depending on the desired outcome. This flexibility makes (2-cyclopentyl-4,5-dimethylfuran-3-yl)methanol a valuable asset in synthetic chemistry.

From a biological perspective, (2-cyclopentyl-4,5-dimethylfuran-3-yl)methanol has shown promise in preliminary studies as a potential scaffold for bioactive molecules. The furan ring is known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties. The cyclopentyl group further modulates these activities by influencing the molecule's solubility and interactions with biological targets. While more extensive research is needed to fully elucidate its pharmacological profile, early findings suggest that this compound could be a valuable starting point for developing new therapeutic agents.

The synthesis and characterization of (2-cyclopentyl-4,5-dimethylfuran-3-yl)methanol also contribute to the broader understanding of heterocyclic chemistry. These studies often reveal new synthetic methodologies and reactivity patterns that can be applied to other related compounds. Additionally, the structural insights gained from these investigations can inform computational modeling efforts aimed at predicting biological activity and optimizing molecular design.

In conclusion, (2-cyclopentyl-4,5-dimethylfuran-3-yl)methanol (CAS No. 2172465-38-0) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as a lead compound or as an intermediate in more complex molecular architectures. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in the chemical community.